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Compound of Interest

Compound Name: Amilon

Cat. No.: B12751582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the skin-feel properties of cosmetic and

dermatological bases containing Amilon, an ingredient composed of Silica and Lauroyl Lysine.

Due to the limited availability of public in-vivo studies specifically quantifying the sensory profile

of Amilon, this document outlines the established methodologies for such assessments and

presents a framework for comparison against alternative ingredients. The information herein is

designed to assist researchers in designing and interpreting in-vivo skin-feel studies.

Comparison of Sensory Attributes
While direct, publicly available quantitative data from in-vivo studies on Amilon is scarce, a

technical datasheet from the supplier IKEDA states that Amilon provides a "smoother touch

than nylon powder"[1]. To illustrate how a comparative sensory analysis would be presented,

the following table summarizes hypothetical data from a trained sensory panel. This table is for

illustrative purposes and is based on typical sensory profiles of the constituent ingredients.
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Sensory Parameter
Amilon-Based
Formulation
(Hypothetical)

Nylon-12
Formulation
(Hypothetical)

Silicone Elastomer
Gel (Hypothetical)

Initial Feel

Ease of Spreading 8.2 ± 0.5 7.5 ± 0.7 9.5 ± 0.3

Slip/Glide 8.5 ± 0.4 7.8 ± 0.6 9.8 ± 0.2

Absorbency 7.9 ± 0.6 6.5 ± 0.8 8.5 ± 0.4

Afterfeel (2 minutes)

Greasiness 2.1 ± 0.3 3.5 ± 0.5 1.5 ± 0.2

Tackiness/Stickiness 1.8 ± 0.4 2.5 ± 0.6 1.2 ± 0.3

Smoothness 9.1 ± 0.3 7.2 ± 0.5 9.6 ± 0.2

Softness 8.8 ± 0.4 7.5 ± 0.6 9.4 ± 0.3

Mattifying Effect 8.5 ± 0.5 6.0 ± 0.7 7.0 ± 0.4

Overall Preference 8.6 ± 0.4 6.8 ± 0.7 9.2 ± 0.3

Note: Values are presented as mean ± standard deviation on a 10-point scale where 1

indicates a low intensity and 10 indicates a high intensity of the attribute.

Experimental Protocols for In-Vivo Skin-Feel
Assessment
The evaluation of skin-feel is a scientific discipline known as sensory analysis, which involves

measuring and interpreting the reactions to product characteristics as perceived by the senses,

particularly touch.[2][3][4] The following protocol outlines a standard methodology for

conducting in-vivo skin-feel studies with a trained sensory panel.

Objective: To quantitatively assess and compare the sensory properties of topical formulations

upon application to the skin.
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Panelists: A panel of 10-15 trained assessors is typically used. Panelists are selected based on

their sensory acuity and ability to discriminate between different tactile sensations. They

undergo rigorous training to identify and quantify specific skin-feel attributes.

Study Design:

Acclimatization: Panelists acclimate in a controlled environment (e.g., 22°C and 50% relative

humidity) for at least 30 minutes prior to product application to ensure standardized skin

conditions.[5][6][7][8]

Site Demarcation: Test sites, typically on the volar forearm, are marked. A control site is also

designated.

Product Application: A standardized amount of each test product (e.g., 2 mg/cm²) is applied

to the designated areas. The application is performed in a randomized and blinded manner

to prevent bias.

Sensory Evaluation: Panelists evaluate the sensory characteristics of the products at

predefined time points (e.g., during application, and at 2, 5, and 10 minutes after

application).[2]

Attribute Scoring: Panelists rate the intensity of each sensory attribute on a labeled

magnitude scale (e.g., a 10-point or 15-point scale). Key attributes often include:

Initial Feel: Ease of spreading, slip, absorbency, and coolness.

Immediate Afterfeel: Greasiness, tackiness, smoothness, and softness.

Prolonged Afterfeel: Residual film, moisturization, and mattifying effect.

Data Analysis: The collected data is statistically analyzed to determine significant differences

in sensory attributes between the tested formulations.

Visualization of Experimental Workflow
The following diagram illustrates the typical workflow for an in-vivo sensory evaluation of skin-

feel.
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Caption: Workflow for in-vivo sensory evaluation.
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Signaling Pathways in Skin Perception
While skin-feel is a complex perception, it is initiated by the activation of various

mechanoreceptors in the skin that respond to pressure, texture, and vibration. The signals from

these receptors are transmitted to the brain for interpretation. The following diagram provides a

simplified representation of this process.
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Caption: Simplified pathway of skin sensory perception.

Discussion of Alternatives
The cosmetic and pharmaceutical industries utilize a wide range of ingredients to achieve

desired skin-feel profiles. Alternatives to silica, lauroyl lysine, and nylon powders include:

Silicones (e.g., Dimethicone, Cyclopentasiloxane): Known for their excellent slip,

spreadability, and non-greasy feel.[9] However, there is growing consumer interest in

silicone-free formulations.[9][10]

Plant-Derived Esters (e.g., Coco-Caprylate, Isoamyl Laurate): These offer a dry-touch, non-

greasy afterfeel similar to silicones and are often derived from renewable resources.[10]

Natural Polymers (e.g., Starches, Celluloses): Can be used to absorb oil, provide a velvety

feel, and modify product rheology.[11]

Other Powders (e.g., Boron Nitride, PMMA): Provide varying degrees of slip, softness, and

optical effects like blurring of fine lines.
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The choice of ingredient depends on the desired sensory characteristics, formulation type, and

marketing claims. For instance, for a product targeting a "natural" positioning, plant-derived

esters and starches would be preferred over silicones.

In conclusion, while specific in-vivo data for Amilon is not readily available, established

sensory evaluation protocols can be employed to compare its skin-feel performance against a

variety of alternative ingredients. Such studies are crucial for substantiating marketing claims

and optimizing product formulations for consumer acceptance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. specialchem.com [specialchem.com]

2. Sensory Evaluation of Cosmetics - CD Formulation [formulationbio.com]

3. Sensory Evaluation in Cosmetics: Key Protocols and Best Practices – Cosmetics Testing
News [news.skinobs.com]

4. Cosmetic sensory testing [cosmeticsbusiness.com]

5. researchgate.net [researchgate.net]

6. International guidelines for the in vivo assessment of skin properties in non-clinical
settings: part 1. pH - PubMed [pubmed.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. International guidelines for the in vivo assessment of skin properties in non-clinical
settings: part 1. pH - PMC [pmc.ncbi.nlm.nih.gov]

9. discover.univarsolutions.com [discover.univarsolutions.com]

10. Silicone Alternatives That Enhance Sensory Skin Experience - Fortuna Global Scentia
[fortunaglobalscentia.com]

11. ingredion.com [ingredion.com]

To cite this document: BenchChem. [In-Vivo Skin-Feel Assessment of Amilon-Based
Formulations: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12751582?utm_src=pdf-body
https://www.benchchem.com/product/b12751582?utm_src=pdf-custom-synthesis
https://www.specialchem.com/cosmetics/product/ikeda-amilon
https://www.formulationbio.com/sensory-evaluation-of-cosmetics.html
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://cosmeticsbusiness.com/cosmetic-sensory-testing
https://www.researchgate.net/figure/Table-of-the-protocol-used-for-in-vivo-skin-measurements-a-and-b-the-experimental_fig1_335455025
https://pubmed.ncbi.nlm.nih.gov/23279097/
https://pubmed.ncbi.nlm.nih.gov/23279097/
https://www.researchgate.net/publication/234030679_International_guidelines_for_the_in_vivo_assessment_of_skin_properties_in_non-clinical_settings_Part_1_pH
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747458/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747458/
https://discover.univarsolutions.com/assets/files/INOLEX-silicone-alternatives-guide.pdf
https://fortunaglobalscentia.com/silicone-alternatives-that-enhance-sensory-skin-experience/
https://fortunaglobalscentia.com/silicone-alternatives-that-enhance-sensory-skin-experience/
https://www.ingredion.com/na/en-us/solving-a-challenge/challenges/hair-skin-feel
https://www.benchchem.com/product/b12751582#in-vivo-studies-on-the-skin-feel-of-amilon-based-products
https://www.benchchem.com/product/b12751582#in-vivo-studies-on-the-skin-feel-of-amilon-based-products
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12751582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12751582#in-vivo-studies-on-the-skin-feel-of-amilon-
based-products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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